1-(4-fluorophenyl)-N-((1-(2-hydroxyethoxy)cyclopentyl)methyl)cyclopropane-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“(1R,2R)-2- (3,4-difluorophenyl)cyclopropanecarboxylic Acid” is an intermediate used to prepare AZD6140, an orally active reversible P2Y12 receptor antagonist for the prevention of thrombosis . It is also used to synthesize triazolopyrimidine derivatives as P2T receptor antagonists .
Synthesis Analysis
The synthesis of “(1R,2R)-2- (3,4-difluorophenyl)cyclopropanecarboxylic acid” can be achieved from Triethyl phosphonoacetate and (1S)-2-chloro-1- (3,4-difluorophenyl)-1-ethanol .Molecular Structure Analysis
The molecular formula of this compound is C10H8F2O2, and its molecular weight is 198.17 .Physical And Chemical Properties Analysis
The compound has a melting point of 78 - 81°C and a predicted boiling point of 308.1±42.0 °C . Its predicted density is 1.435±0.06 g/cm3 . It is slightly soluble in chloroform and DMSO, and sparingly soluble in methanol .Scientific Research Applications
Synthesis and Chemical Properties
Research on similar chemical compounds to 1-(4-fluorophenyl)-N-((1-(2-hydroxyethoxy)cyclopentyl)methyl)cyclopropane-1-carboxamide has focused on their synthesis and potential applications. A study by Zhou et al. (2021) established a high-yield synthetic method for a related compound, emphasizing the relevance of such chemicals in various fields, including medicinal chemistry and material science (Zhou et al., 2021).
Pharmacological Applications
Another significant area of research involves the pharmacological applications of fluorinated compounds. Lang et al. (1999) synthesized fluorinated derivatives of WAY 100635, highlighting their potential in brain imaging and receptor mapping, which is crucial for understanding various neurological conditions (Lang et al., 1999).
Material Science Applications
In material science, the synthesis and properties of aromatic polyamides containing cyclohexane structures have been explored, with Hsiao et al. (1999) demonstrating the preparation of polymers with excellent thermal stability and solubility, useful for high-performance materials (Hsiao et al., 1999).
Mechanism of Action
Safety and Hazards
The compound has been classified with the GHS07 symbol, indicating that it may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and rinsing cautiously with water for several minutes in case of contact with eyes .
Future Directions
properties
IUPAC Name |
1-(4-fluorophenyl)-N-[[1-(2-hydroxyethoxy)cyclopentyl]methyl]cyclopropane-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24FNO3/c19-15-5-3-14(4-6-15)18(9-10-18)16(22)20-13-17(23-12-11-21)7-1-2-8-17/h3-6,21H,1-2,7-13H2,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CTXDMQHMPSICQJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)(CNC(=O)C2(CC2)C3=CC=C(C=C3)F)OCCO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24FNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.